Cas no 78533-10-5 (6-methoxy-2-methylquinoline-4-carboxylic Acid)

• Product Name: 6-methoxy-2-methylquinoline-4-carboxylic Acid
• CAS No: 78533-10-5
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• MDL: MFCD00817812
• CID: 3029934
• PubChem ID: 652347
• Update Time: 2025-10-21

6-methoxy-2-methylquinoline-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-2-methyl-quinoline-4-carboxylic acid
• 6-methoxy-2-methyl-4-quinolinecarboxylic acid
• Oprea1_799312
• SMR000012011
• F88141
• MLS000068645
• 78533-10-5
• cid_652347
• STK398062
• CHEMBL1349788
• AKOS001640671
• SCHEMBL23858700
• HMS2175I03
• CS-0088003
• 6-methoxy-2-methyl-cinchoninic acid
• CCG-111720
• SB70805
• Z276377472
• EN300-85344
• 6-methoxy-2-methylquinoline-4-carboxylicacid
• 6-methoxy-2-methylquinoline-4-carboxylic acid
• BDBM96099
• 898-953-8
• DDA53310
• 6-methoxy-2-methylquinoline-4-carboxylic Acid

• MDL： MFCD00817812
• Inchi： 1S/C12H11NO3/c1-7-5-10(12(14)15)9-6-8(16-2)3-4-11(9)13-7/h3-6H,1-2H3,(H,14,15)
• InChI Key： WCSVELHYERJCLA-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C(C=1)=C(C(=O)O)C=C(C)N=2

Computed Properties

• Exact Mass: 217.07389321g/mol
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 382.1±37.0 °C at 760 mmHg
• Flash Point: 184.9±26.5 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

6-methoxy-2-methylquinoline-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 6-methoxy-2-methylquinoline-4-carboxylic Acid

Research Brief on 6-Methoxy-2-methylquinoline-4-carboxylic Acid (CAS: 78533-10-5): Recent Advances and Applications

6-Methoxy-2-methylquinoline-4-carboxylic Acid (CAS: 78533-10-5) is a quinoline derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile pharmacological properties. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive compounds, particularly in the development of antimicrobial, anti-inflammatory, and anticancer agents. This research brief consolidates the latest findings on this compound, highlighting its synthesis, mechanisms of action, and therapeutic applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of 6-methoxy-2-methylquinoline-4-carboxylic Acid as a precursor in the synthesis of novel quinoline-based antimicrobial agents. The study reported that derivatives of this compound exhibited potent activity against multidrug-resistant bacterial strains, including Staphylococcus aureus and Escherichia coli. The mechanism of action was attributed to the inhibition of bacterial DNA gyrase, a critical enzyme for bacterial replication. These findings underscore the potential of 6-methoxy-2-methylquinoline-4-carboxylic Acid in addressing the global challenge of antibiotic resistance.

Another significant advancement was reported in a 2024 Bioorganic & Medicinal Chemistry Letters article, where the compound was utilized as a scaffold for designing anti-inflammatory agents. The study revealed that structural modifications of 6-methoxy-2-methylquinoline-4-carboxylic Acid led to the development of compounds with high selectivity for cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. These derivatives showed reduced gastrointestinal toxicity compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs), suggesting a promising avenue for safer anti-inflammatory therapies.

In the realm of oncology, recent research has explored the anticancer potential of 6-methoxy-2-methylquinoline-4-carboxylic Acid derivatives. A 2023 study in European Journal of Medicinal Chemistry highlighted the compound's role in inhibiting histone deacetylases (HDACs), a class of enzymes involved in cancer cell proliferation and survival. The study demonstrated that quinoline-based HDAC inhibitors derived from 6-methoxy-2-methylquinoline-4-carboxylic Acid exhibited potent antitumor activity in vitro and in vivo, particularly against breast and lung cancer cell lines. These results position the compound as a valuable candidate for further development in targeted cancer therapies.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of 6-methoxy-2-methylquinoline-4-carboxylic Acid. A 2024 Organic Process Research & Development paper detailed a scalable and environmentally friendly synthesis route using catalytic methods, which improved yield and reduced waste generation. This progress is critical for meeting the growing demand for the compound in both academic and industrial settings.

In conclusion, 6-methoxy-2-methylquinoline-4-carboxylic Acid (CAS: 78533-10-5) continues to be a molecule of high interest in chemical biology and pharmaceutical research. Its versatility as a building block for bioactive compounds, coupled with its demonstrated efficacy in antimicrobial, anti-inflammatory, and anticancer applications, makes it a focal point for future drug discovery efforts. Ongoing studies are expected to further elucidate its mechanisms and expand its therapeutic potential, solidifying its role in advancing modern medicine.